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Compound of Interest

Compound Name: SC-53116

Cat. No.: B1680874

These application notes provide detailed protocols for the use of SC-53116 (Thy-1/CD90, clone
OX7) antibody in immunofluorescence (IF) staining of cultured cells and frozen tissue sections.
The information is intended for researchers, scientists, and drug development professionals.

Product Information

Catalog Recommended
Product Name Clone Isotype o
Number Applications
Thy-1/CD90 IF, IHC(P), WB,
) sc-53116 OoX7 Mouse 1gG1 K
Antibody IP, FCM

Quantitative Data Summary

The following table summarizes the recommended starting dilutions for immunofluorescence
applications. Optimal dilutions should be determined experimentally by the end-user.

Application Starting Dilution Dilution Range

Immunofluorescence (IF) 1:50 1:50 - 1:500

Signaling Pathway

Thy-1 (CD90) is a glycosylphosphatidylinositol (GPI)-anchored protein that plays a role in
various cellular processes, including T-cell activation, neurite outgrowth, apoptosis, and cell
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adhesion.[1] It participates in multiple signaling cascades by interacting with integrins and
protein tyrosine kinases within lipid rafts.[1]
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1. Cell Seeding
(on coverslips)
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1. Tissue Freezing & Sectioning
OCT embedding, 5-10 um sections)

Y

. Section Adherence & Fixatio
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((Air dry, then fix in cold acetone))

Y

3. Blocking
e.g., 5% serum, 1-2 hours
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4. Primary Antibody Incubation
(SC-53116, 1:50, overnight at 4°C)

Y
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5. Secondary Antibody Incubation
uorophore-conjugated, 2 hours at R

)

2. Fixation
(
3. Permeabilization
4. Blocking
5. Primary Antibody Incubation
(SC-53116, 1:50, overnight at 4°C)
luorophore-conjugated, 1-2 hours at R
(e.g., DAPI)

e.g., 4% PFA, 15 min))
e.g., 0.3% Triton X-100, 5 minD
e.g., 1% BSA, 30-60 min)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1680874#sc-53116-protocol-for-
immunofluorescence-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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